Cas no 1534188-82-3 (2-{1-(3,5-difluorophenyl)ethylamino}ethan-1-ol)

• Product Name: 2-{1-(3,5-difluorophenyl)ethylamino}ethan-1-ol
• CAS No: 1534188-82-3
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 5170942
• PubChem ID: 75356457
• Update Time: 2025-06-09

2-{1-(3,5-difluorophenyl)ethylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[1-(3,5-difluorophenyl)ethyl]amino]-
• 2-{1-(3,5-difluorophenyl)ethylamino}ethan-1-ol

• Inchi： 1S/C10H13F2NO/c1-7(13-2-3-14)8-4-9(11)6-10(12)5-8/h4-7,13-14H,2-3H2,1H3
• InChI Key： JWNFIFZUBBVMTG-UHFFFAOYSA-N
• SMILES： C(O)CNC(C1=CC(F)=CC(F)=C1)C

Additional information on 2-{1-(3,5-difluorophenyl)ethylamino}ethan-1-ol

2-{1-(3,5-Difluorophenyl)ethylamino}ethan-1-ol (CAS No. 1534188-82-3): A Comprehensive Overview

2-{1-(3,5-Difluorophenyl)ethylamino}ethan-1-ol, identified by the CAS registry number 1534188-82-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of secondary alcohols and features a unique structure characterized by a difluorophenyl group attached to an ethylamine moiety. The presence of fluorine atoms in the aromatic ring introduces distinct electronic and steric properties, making this compound a valuable substrate for various chemical reactions and biological studies.

The synthesis of 2-{1-(3,5-difluorophenyl)ethylamino}ethan-1-ol typically involves multi-step processes, often starting from readily available aromatic precursors. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of chiral centers in this molecule, which is crucial for its application in drug discovery. Researchers have explored various methodologies, including palladium-catalyzed cross-couplings and enzymatic resolutions, to optimize the synthesis pathway and improve yields.

In terms of chemical properties, this compound exhibits moderate solubility in polar solvents due to the hydroxyl group and the amine functionality. Its logP value indicates a balance between hydrophilic and lipophilic characteristics, which is advantageous for permeability across biological membranes. The compound's stability under physiological conditions has been thoroughly investigated, revealing its resistance to oxidative degradation, a critical factor for its potential use in pharmaceutical formulations.

The biological activity of 2-{1-(3,5-difluorophenyl)ethylamino}ethan-1-ol has been a focal point of recent studies. Preclinical data suggest that this compound exhibits potent inhibitory effects on certain enzyme targets associated with inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its ability to suppress cyclooxygenase (COX)-2 activity without significantly affecting COX-1, indicating potential anti-inflammatory properties with reduced gastrointestinal side effects.

Beyond pharmacology, this compound has found applications in materials science as a versatile building block for constructing advanced materials. Its ability to form hydrogen bonds makes it an ideal candidate for self-assembling systems and stimuli-responsive polymers. Recent research highlights its role in enhancing the mechanical properties of polyurethanes when incorporated as a chain extender.

In conclusion, 2-{1-(3,5-difluorophenyl)ethylamino}ethan-1-ol (CAS No. 1534188-82-3) stands out as a multifaceted compound with promising applications across diverse scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset for future innovations in drug development and material engineering.